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Compound of Interest

Compound Name: 1-Decyne

L Get Quote

Cat. No.: B165119

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 1-Decyne (CAS 764-
93-2), a terminal alkyne commonly used in organic synthesis. Due to its flammable nature and
potential health hazards, strict adherence to safety protocols is imperative when working with
this chemical in a laboratory setting.

Hazard Identification and Classification

1-Decyne is classified as a flammable liquid and is associated with several health hazards. The
Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides the
following classifications:

Hazard Class

Hazard Statement

Flammable liquids (Category 3)

H226: Flammable liquid and vapor[1]

Skin corrosion/irritation

H315: Causes skin irritation[1]

Serious eye damage/eye irritation

H318: Causes serious eye damage[1]

Specific target organ toxicity, single exposure;

Respiratory tract irritation

H335: May cause respiratory irritation[1]

Aspiration Hazard

H304: May be fatal if swallowed and enters

airways
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The following diagram illustrates the primary hazards associated with 1-Decyne and the
corresponding personal protective equipment (PPE) required.

Hazard Identification Required Personal Protective Equipment

Respiratory Irritant NIOSH-approved Respirator

Serious Eye Damage Chemical Safety Goggles

@ Appropriate Protective Gloves
Flammable Liquid Flame-Resistant Lab Coat

Click to download full resolution via product page

Caption: Hazard identification and corresponding required personal protective equipment for 1-
Decyne.

Physical and Chemical Properties

A summary of the key physical and chemical properties of 1-Decyne is presented below.
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Property Value

Molecular Formula C1oH1s[2]

Molecular Weight 138.25 g/mol

Appearance Clear, colorless to light yellow liquid[3][4]
Odor Odorless[4]

Melting Point -44 °C [ -47.2 °F[3][4][5]

Boiling Point 174 °C / 345.2 °F[3][4][6]

Density 0.766 g/mL at 25 °CJ[3][5]

Flash Point 48 °C / 118.4 °F (closed cup)[4]

Refractive Index

n20/D 1.427[3][5]

Solubility in Water

Not miscible[3]

Safe Handling and Storage

Adherence to proper handling and storage protocols is critical to ensure safety.

Handling:

Always work in a well-ventilated area, preferably in a chemical fume hood.[2]

o Keep away from heat, sparks, open flames, and other sources of ignition.[2][4]

o Use spark-proof tools and explosion-proof equipment.[2][4]

e Ground and bond containers when transferring material to prevent static discharge.[2][4]
» Avoid contact with skin, eyes, and clothing.[2]

e Do not breathe vapor or mist.[4]

e Wash hands thoroughly after handling.[2][4]
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o Empty containers may retain product residue and can be hazardous.[2]

Storage:

Store in a tightly closed container.[2][4]

Store in a cool, dry, and well-ventilated area.[2][4]

Keep in a flammables area, and consider refrigeration.[2]

Store away from incompatible substances, such as strong oxidizing agents.[3][4]

Store locked up.[4]

The following diagram outlines the logical workflow for the safe handling and storage of 1-
Decyne.
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'
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l
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:
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'
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Flammables Area
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Caption: A workflow for the safe handling and storage of 1-Decyne in a laboratory setting.

Experimental Protocols: Emergency Procedures
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In the event of an emergency, follow these established protocols.

First Aid Measures:

Inhalation: Immediately move the affected person to fresh air. If breathing is difficult,
administer oxygen. If breathing has stopped, provide artificial respiration. Seek immediate
medical attention.[2] Do not use mouth-to-mouth resuscitation.[2]

Skin Contact: Remove contaminated clothing and shoes immediately.[4] Flush the skin with
plenty of soap and water for at least 15 minutes.[2] Seek medical attention.[4]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[2] Remove contact lenses if present and
easy to do.[4] Seek immediate medical attention.[2][4]

Ingestion: Do NOT induce vomiting.[2] If the person is conscious and alert, rinse their mouth
and have them drink 2-4 cupfuls of water or milk.[2] Never give anything by mouth to an
unconscious person.[2] Seek immediate medical attention.[2]

Fire-Fighting Measures:

Suitable Extinguishing Media: Use dry chemical, carbon dioxide, water spray, or alcohol-
resistant foam for small fires.[2] For large fires, use water spray, fog, or alcohol-resistant
foam.[2]

Unsuitable Extinguishing Media: Do not use a solid stream of water as it may scatter and
spread the fire.[2]

Specific Hazards: Vapors are heavier than air and may travel to a source of ignition and flash
back.[2] Containers may explode when heated.[4]

Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)
and full protective gear.[2][4]

Accidental Release Measures:
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» Personal Precautions: Remove all sources of ignition.[2][4] Use spark-proof tools and
explosion-proof equipment.[4] Ensure adequate ventilation.

» Environmental Precautions: Prevent the spill from entering drains, sewers, or waterways.[2]

o Containment and Cleanup: Absorb the spill with an inert material such as dry sand or earth
and place it into a chemical waste container.[2]

The following flowchart details the appropriate emergency response protocols.

Emergency Event
o

- Personnel Exposure Chemical Spill
EXposure Response i \ Spil Rvaponse %Response

Eye Contact Ingestion: ) Use Appropriate Extinguishing Media
Flush with water, seek medical aid. | | Do NOT induce vomiting, seek medical aid. (R (i Saiiees (CO2, Dry Chemical, Foam)

! :

Ensure Ventilation ‘ Cool Containers with Water Spray

- .

Wear SCBA and Full Protective Gear

Skin Contact:
Remove clothing, flush with water.

Inhalation:
Move to fresh air, seek medical aid.

Absorb with Inert Material

Dispose as Hazardous Waste

Click to download full resolution via product page

Caption: A flowchart outlining emergency response protocols for 1-Decyne incidents.
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Incompatibilities

1-Decyne is incompatible with strong oxidizing agents.[3][4] Contact with these materials
should be avoided to prevent vigorous reactions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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